Cas no 585535-37-1 (Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl))

Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) is a cyclic peptide derivative characterized by a unique structural framework incorporating alanine, phenylalanine, valine, and a modified octenoyl moiety. The presence of a carboxyl group and an unsaturated bond in the octenoyl segment enhances its potential for further functionalization, making it valuable in peptide synthesis and drug discovery. Its cyclic conformation contributes to increased metabolic stability and selective binding properties, which are advantageous in the design of bioactive compounds. The methyl substitution on the octenoyl chain may influence steric interactions, offering tailored selectivity in molecular recognition applications. This compound is primarily utilized in research settings for exploring structure-activity relationships in peptide-based therapeutics.
Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) structure
585535-37-1 structure
Product Name:Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl)
CAS No:585535-37-1
MF:C27H38N4O6
MW:514.613827228546
CID:4050007
PubChem ID:16095101
Update Time:2025-10-30

Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) Chemical and Physical Properties

Names and Identifiers

    • Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl)
    • Cyclo[D-alanyl-D-phenylalanyl-(2S,3R,5Z)-3-amino-8-carboxy-2-methyl-5-octenoyl-D-valyl]
    • Azumamide E
    • BDBM50372469
    • (Z)-6-((2R,5R,8R,11R,12S)-8-benzyl-2-isopropyl-5,12-dimethyl-3,6,9,13-tetraoxo-1,4,7,10-tetraazacyclotridecan-11-yl)hex-4-enoic acid
    • (Z)-6-[(2R,5R,8R,11R,12S)-8-benzyl-5,12-dimethyl-3,6,9,13-tetraoxo-2-propan-2-yl-1,4,7,10-tetrazacyclotridec-11-yl]hex-4-enoic acid
    • CHEMBL402363
    • (Z)-6-((2R,5R,8R,11R,12S)-8-benzyl-5,12-dimethyl-3,6,9,13-tetraoxo-2-propan-2-yl-1,4,7,10-tetrazacyclotridec-11-yl)hex-4-enoic acid
    • 585535-37-1
    • Inchi: 1S/C27H38N4O6/c1-16(2)23-27(37)28-18(4)25(35)30-21(15-19-11-7-5-8-12-19)26(36)29-20(17(3)24(34)31-23)13-9-6-10-14-22(32)33/h5-9,11-12,16-18,20-21,23H,10,13-15H2,1-4H3,(H,28,37)(H,29,36)(H,30,35)(H,31,34)(H,32,33)/b9-6-/t17-,18+,20+,21+,23+/m0/s1
    • InChI Key: DMXROUYLQHFRCS-GIORXHJXSA-N
    • SMILES: C(C1C=CC=CC=1)[C@H]1NC([C@H](NC([C@@H](C(C)C)NC(=O)[C@@H](C)[C@@H](C/C=C\CCC(=O)O)NC1=O)=O)C)=O

Computed Properties

  • Exact Mass: 514.27913494Da
  • Monoisotopic Mass: 514.27913494Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 852
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 154Ų

Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T26731-100 mg
Azumamide E
585535-37-1
100MG
¥-1.00 2022-12-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T26731-500 mg
Azumamide E
585535-37-1
500MG
¥-1.00 2022-12-07

Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) Related Literature

Additional information on Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl)

Comprehensive Analysis of Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) (CAS No. 585535-37-1): Structure, Applications, and Research Insights

The compound Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) (CAS No. 585535-37-1) is a cyclic peptide derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This molecule features a complex cyclic peptide backbone, incorporating amino acids such as alanine, phenylalanine, and valine, along with a modified 3-amino-8-carboxy-2-methyl-5-octenoyl moiety. Its intricate architecture makes it a subject of interest for drug discovery and biomolecular engineering.

Recent studies highlight the role of cyclic peptides like Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) in targeting protein-protein interactions (PPIs), a hot topic in modern drug development. PPIs are notoriously difficult to modulate with small molecules, but cyclic peptides offer a promising solution due to their stability and binding affinity. Researchers are exploring this compound's potential in cancer therapy, immunomodulation, and antimicrobial applications, aligning with the growing demand for novel therapeutics in these areas.

The synthesis of CAS No. 585535-37-1 involves advanced solid-phase peptide synthesis (SPPS) techniques, a method frequently searched by chemists and biotechnologists. Its 2-methyl-5-octenoyl side chain introduces lipophilicity, which can enhance membrane permeability—a critical factor for bioavailability. This property is particularly relevant in the context of peptide-based drug delivery, a trending topic in pharmaceutical sciences.

From an SEO perspective, users often search for "cyclic peptide stability" or "how to improve peptide bioavailability," both of which are addressed by this compound's design. Additionally, its CAS No. 585535-37-1 is a key identifier for researchers sourcing high-purity reference standards. The compound's potential in personalized medicine and biologics further aligns with industry trends, making it a compelling subject for academic and industrial audiences alike.

In conclusion, Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) represents a convergence of innovative chemistry and therapeutic potential. Its study not only advances peptide-based drug design but also contributes to broader discussions on sustainable pharmaceuticals and targeted therapies. As research progresses, this compound may emerge as a cornerstone in next-generation biologics.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.